Ytterbium(III)fluoride

• CAS No.: 13760-80-0
• Molecular Formula: F3Yb
• Molecular Weight: 230.04 g/mol
• IUPAC Name: trifluoroytterbium
• InChI: InChI=1S/3FH.Yb/h3*1H;/q;;;+3/p-3
• InChI Key: XASAPYQVQBKMIN-UHFFFAOYSA-K
• SMILES: [F-].[F-].[F-].[Yb+3]
• Canonical SMILES: F[Yb](F)F
• physical_description: Hygroscopic solid; Insoluble in water; [Hawley]
• Synonyms: YbF3; ytterbium fluoride

Description

Ytterbium(III) fluoride (YbF₃) is a lanthanide compound with the chemical formula YbF₃. It is a white, crystalline solid with a density of 4.01 g/mL at 25°C and a melting point of 1157°C . Its crystal structure features Yb³⁺ ions in an 8-coordinate geometry, forming a bicapped trigonal prism arrangement with fluoride ions . This structure contributes to its high thermal stability and X-ray absorption capacity, making it a critical component in dental materials for radiopacity enhancement .

YbF₃ is classified as a Lewis acid due to the electron-deficient Yb³⁺ center, a property shared with other Yb(III) compounds like YbCl₃ and Yb(OTf)₃ . Despite being labeled as "insoluble" in water, studies show it releases fluoride ions (F⁻) in aqueous environments, particularly when incorporated into calcium trisilicate cements or composite resins . This fluoride release is attributed to partial dissociation and chemical reactions with cement components, forming secondary phases like CaYbF₅ and Yb₂O₃ .

Preparation Methods

Synthetic Routes and Reaction Conditions: Ytterbium(III) fluoride can be synthesized through several methods. One common method involves the reaction of ytterbium oxide (Yb₂O₃) with hydrofluoric acid (HF):

$$\text{Yb}_2\text{O}_3 + 6\text{HF} \rightarrow 2\text{YbF}_3 + 3\text{H}_2\text{O}$$Yb2​O3​+6HF→2YbF3​+3H2​O

Another method is the fluorolytic sol-gel synthesis, which involves the reaction of ytterbium chloride (YbCl₃) with a fluorinating agent in a sol-gel process. This method is particularly useful for preparing nanoscopic ytterbium fluoride particles .

Industrial Production Methods: Industrial production of ytterbium(III) fluoride typically involves the high-temperature reaction of ytterbium metal with fluorine gas. This method ensures the production of high-purity ytterbium fluoride suitable for various applications .

Chemical Reactions Analysis

Types of Reactions: Ytterbium(III) fluoride primarily undergoes substitution reactions. It can react with other halides to form mixed halide compounds. For example, it can react with calcium fluoride (CaF₂) to form calcium-ytterbium fluoride (CaYbF₅) .

Common Reagents and Conditions: Common reagents used in reactions with ytterbium(III) fluoride include hydrofluoric acid, fluorine gas, and other metal fluorides. These reactions typically occur under high-temperature conditions to ensure complete reaction and formation of the desired products .

Major Products Formed: The major products formed from reactions involving ytterbium(III) fluoride include ytterbium oxide (Yb₂O₃) and mixed metal fluorides such as calcium-ytterbium fluoride (CaYbF₅) .

Scientific Research Applications

Materials Science

Nanoparticle Synthesis
Ytterbium fluoride nanoparticles have been synthesized using innovative methods such as the fluorolytic sol-gel route. This approach allows for the creation of nanoparticles approximately 5 nm in size, characterized by techniques including dynamic light scattering (DLS), high-resolution transmission electron microscopy (HRTEM), and X-ray powder diffraction (XRD) . The small size and amorphous nature of these nanoparticles enhance their catalytic activity, making them suitable for various chemical reactions.

Optical Applications
Due to its optical properties, YbF₃ is used in photonic devices. The compound exhibits high transparency in the visible range and can be incorporated into optical coatings and materials that require specific light manipulation capabilities. Its stability under different environmental conditions makes it ideal for long-term applications in optics .

Dental Materials

Radiopaque Fillers
Ytterbium fluoride is increasingly utilized as a radiopaque filler in dental materials, including composite resins and glass polyalkenoate cements. Its ability to enhance X-ray attenuation is beneficial for diagnostic purposes, allowing for better visualization of dental restorations during radiographic examinations .

Mechanical Properties Enhancement
Studies indicate that incorporating YbF₃ into dental composites improves their mechanical properties, such as strength and durability. The fluoride ions released from the material also contribute to caries prevention, making it a dual-functional component in restorative dentistry .

Nanotechnology

Biomedical Applications
Ytterbium fluoride nanoparticles are being explored for their potential in biomedical applications, particularly in drug delivery systems and imaging techniques. Their biocompatibility and ability to be functionalized with various biomolecules enhance their utility in targeted therapy and diagnostic imaging .

Nanocomposites Development
The integration of YbF₃ nanoparticles into polymer matrices is an area of active research. These nanocomposites exhibit improved thermal stability, mechanical strength, and barrier properties, making them suitable for packaging and protective coatings .

• Dental Restorative Materials
  A study demonstrated that adding YbF₃ to dental composites significantly improved their mechanical properties while enhancing X-ray visibility. This dual functionality supports its use as a reliable material in restorative dentistry .
• Nanoparticle Catalysis
  Research on YbF₃ nanoparticles highlighted their high catalytic activity in specific reactions due to their nanoscopic size and amorphous character. This property opens avenues for their use in industrial catalysis applications .
• Biomedical Imaging
  In biomedical applications, YbF₃ nanoparticles have shown promise as contrast agents in imaging techniques due to their unique interaction with X-rays, improving the quality of diagnostic images without compromising patient safety .

Mechanism of Action

The mechanism by which ytterbium(III) fluoride exerts its effects is primarily through its ability to release fluoride ions. In dental applications, the release of fluoride ions helps in the remineralization of tooth enamel and the prevention of dental caries. Additionally, its high radiopacity makes it an excellent contrast agent for X-ray imaging .

Comparison with Similar Compounds

Other Lanthanide Trifluorides

YbF₃ belongs to the lanthanide trifluoride family (LnF₃), which includes LaF₃, CeF₃, SmF₃, GdF₃, DyF₃, and ErF₃. These compounds share similar ionic structures but differ in radiopacity and reactivity:

• Radiopacity : YbF₃ provides superior X-ray contrast compared to other LnF₃ due to ytterbium’s high atomic mass (173.04 g/mol) .
• Fluoride Release : Unlike inert fluorides like LaF₃, YbF₃ undergoes partial dissolution in aqueous media, releasing F⁻ ions that contribute to dental remineralization .

Property	YbF₃	LaF₃	CeF₃
Density (g/cm³)	4.01	5.94	6.16
Melting Point (°C)	1157	1493	1430
Radiopacity (Al eq.)	High	Moderate	Moderate
Fluoride Release	Yes	No	No

Ytterbium(II) Fluoride (YbF₂)

YbF₂ is a rare example of a stable +2 oxidation state lanthanide fluoride. Key differences include:

• Oxidation State : YbF₂ contains Yb²⁺, which is a strong reducing agent, unlike the Lewis acidic Yb³⁺ in YbF₃ .

Alternative Radiopacifiers in Dental Materials

YbF₃ is compared to barium sulfate (BaSO₄) and calcium tungstate (CaWO₄) in epoxy-based root canal sealers:

• Chemical Compatibility : YbF₃ and BaSO₄ minimally alter setting time and solubility, whereas CaWO₄ increases water sorption and prolongs curing .
• Radiopacity : YbF₃ and CaWO₄ achieve equivalent radiopacity (~3 mm Al equivalence), but YbF₃ is chemically less disruptive .

Additive	Setting Time Alteration	Water Sorption	Radiopacity (Al eq.)
YbF₃	Minimal	Low	3.0 mm
BaSO₄	Minimal	Low	2.8 mm
CaWO₄	Increased	High	3.1 mm

Fluoride-Releasing Agents in Composites

In dental resins, YbF₃ is compared to fluorosilicate glasses (e.g., Ca-Ba-Al-F-silicate in Cention N):

• Fluoride Release : YbF₃ releases 0.5–1.2 ppm F⁻ over 7 days, whereas fluorosilicate glasses release 2–4 ppm .
• Functionality : YbF₃ primarily enhances radiopacity, while fluorosilicate glasses dominate fluoride release .

Nanoparticulate Forms

Nanoparticulate YbF₃ (5 nm) reinforces glass polyalkenoate cements (GPCs):

• Mechanical Properties: 15% YbF₃ nanoparticles reduce compressive strength from 160 MPa to 132 MPa, less severe than BaSO₄ (to 110 MPa) .
• Setting Time : YbF₃ accelerates GPC setting by 20%, likely due to surface interactions with poly(acrylic acid) .

Key Research Findings and Contradictions

• Solubility Paradox : Despite being labeled insoluble, YbF₃ releases F⁻ via reactions with cement phases (e.g., Ca(OH)₂ → CaYbF₅) .
• Toxicity: No cytotoxicity observed in osteoclast/osteoblast studies, but long-term bioaccumulation of Yb³⁺ remains unstudied .
• Lewis Acidity : YbF₃’s strong Lewis acidity drives reactions in cements, contradicting claims of alkalinity in early literature .

Biological Activity

Ytterbium(III) fluoride (YbF₃) is an inorganic compound that has garnered attention for its potential applications in various fields, particularly in medicine and dental materials. This article explores the biological activity of YbF₃, focusing on its antibacterial properties, radiopacity in dental applications, and potential toxicity.

Overview of Ytterbium(III) Fluoride

YbF₃ is a white, crystalline compound that is insoluble in water. It is primarily used as a radiopaque agent in dental materials due to its ability to enhance X-ray visibility of fillings and other dental structures . The compound is characterized by its high atomic mass, which contributes to its strong X-ray absorption capabilities.

Antibacterial Properties

Recent studies have highlighted the antibacterial activity of YbF₃ nanoparticles. Although much of the research has focused on related compounds like yttrium fluoride (YF₃), findings suggest that similar mechanisms may apply to YbF₃. For instance, YF₃ nanoparticles demonstrated significant antibacterial effects against common pathogens such as Escherichia coli and Staphylococcus aureus at microgram per milliliter concentrations . The antibacterial efficacy was found to be size-dependent, indicating that smaller nanoparticles are more effective at inhibiting bacterial growth.

Case Study: Antibacterial Efficacy

A study on the antibacterial properties of YF₃ nanoparticles involved coating medical catheters with these particles. The results showed a marked reduction in bacterial colonization on the coated surfaces compared to uncoated controls, suggesting that similar applications could be explored for YbF₃ .

Radiopacity in Dental Applications

YbF₃ has been utilized as a radiopaque filler in dental materials, particularly in root canal sealers. Its ability to absorb X-rays makes it an effective contrast agent, aiding in the identification of dental fillings during radiographic examinations .

Research Findings on Dental Materials

• Composition : YbF₃ was incorporated into epoxy-based dental sealers, enhancing their mechanical properties and radiopacity.
• Toxicity Assessment : Studies indicate that YbF₃ exhibits low toxicity levels. For example, no significant adverse effects were observed in rats exposed to Yb³⁺-doped nanoparticles over 14 days .

Property	Ytterbium(III) Fluoride
Chemical Formula	YbF₃
Appearance	White crystalline
Solubility	Insoluble in water
Melting Point	1,157°C
Toxicity	Low
Application	Dental radiopaque agent

Potential Toxicity

While YbF₃ is generally considered safe for use in medical applications, concerns about its potential toxicity have been raised. Lanthanide elements like ytterbium can compete with calcium ions in biological systems, potentially interfering with metabolic processes. However, existing studies suggest that the toxicity of YbF₃ is minimal and does not pose significant health risks when used appropriately .